4-Amino-2-hydroxy-N,N-dimethylbenzamide CAS number lookup
An In-Depth Technical Guide to 4-Amino-2-hydroxy-N,N-dimethylbenzamide Executive Summary 4-Amino-2-hydroxy-N,N-dimethylbenzamide (CAS 412357-90-5 ) is a specialized pharmacophore intermediate belonging to the salicylamid...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to 4-Amino-2-hydroxy-N,N-dimethylbenzamide
Executive Summary
4-Amino-2-hydroxy-N,N-dimethylbenzamide (CAS 412357-90-5 ) is a specialized pharmacophore intermediate belonging to the salicylamide class. Structurally, it is the N,N-dimethyl amide derivative of 4-aminosalicylic acid (PAS), a historic antitubercular agent. This compound serves as a critical building block in the synthesis of bioactive benzamides, particularly in the development of histone deacetylase (HDAC) inhibitors and dopamine
receptor antagonists.
This technical guide provides a comprehensive analysis of its chemical identity, synthesis protocols, analytical profiling, and handling requirements, designed for researchers in medicinal chemistry and process development.
Chemical Identity & Profiling
The physicochemical profile of 4-Amino-2-hydroxy-N,N-dimethylbenzamide is defined by its amphoteric nature, possessing both a basic aniline nitrogen and a phenolic hydroxyl group adjacent to the amide functionality. This proximity often leads to intramolecular hydrogen bonding, influencing its solubility and spectral characteristics.
The synthesis of CAS 412357-90-5 requires careful orchestration to avoid self-polymerization of the aniline and carboxylic acid moieties. The most robust industrial route utilizes a Nitro-Reduction Strategy , starting from 4-nitro-2-hydroxybenzoic acid. This pathway circumvents the need for extensive amine protection groups.
Retrosynthetic Analysis & Pathway
The following logic flow illustrates the primary synthetic route (Route A) and an alternative direct amidation route (Route B).
Figure 1: Step-wise synthesis workflow from nitro-precursor to final amino-benzamide.
Procedure: Dissolve intermediate in methanol. Purge vessel with
. Add Pd/C carefully.
Reaction: Stir under
atmosphere (balloon or 1 atm) for 6-12 hours until TLC shows consumption of starting material.
Purification: Filter through Celite to remove catalyst. Concentrate filtrate. Recrystallize from Ethanol/Hexane if necessary.
Analytical Characterization & QC
Validating the identity of CAS 412357-90-5 requires distinguishing it from its regioisomers (e.g., 5-amino derivatives).
Spectroscopic Expectations
NMR (DMSO-, 400 MHz):
11.5 ppm (s, 1H): Phenolic -OH (Downfield due to intramolecular H-bond with amide carbonyl).
6.8 - 7.2 ppm (m, 3H): Aromatic ring protons (1,2,4-substitution pattern). Look for a doublet () for H-6.
5.4 ppm (br s, 2H): Aniline .
2.9 - 3.0 ppm (s/d, 6H):. Often appears as two distinct singlets or a broadened peak due to restricted rotation around the Amide C-N bond.
Mass Spectrometry (ESI+):
: Calculated: 181.10 m/z. Found: 181.1 ± 0.1.
Fragmentation: Loss of
(44 Da) is a common daughter ion.
Quality Control Logic
Figure 2: Analytical decision tree for lot release.
Applications in Drug Discovery
4.1. Fragment-Based Drug Design (FBDD)
The 2-hydroxy-benzamide scaffold is a "privileged structure" in medicinal chemistry.
Kinase Inhibition: The phenolic hydroxyl and amide carbonyl form a bidentate chelation motif, ideal for binding magnesium ions in kinase active sites.
HDAC Inhibition: Derivatives of this scaffold act as "cap groups" in Histone Deacetylase inhibitors, where the amide connects to a zinc-binding group via a linker.
4.2. Pharmaceutical Intermediates
This compound is a direct structural analog of Itopride and Metoclopramide precursors, though distinct in its substitution pattern. It is used to synthesize:
Salicylamide-based analgesics.
Anti-fibrotic agents targeting specific cytokine pathways.
STOT SE 3 (H335): May cause respiratory irritation.
Handling: Handle under inert atmosphere (
) to prevent oxidation of the aniline group, which can darken the solid over time (browning).
Storage: Keep refrigerated (2-8°C) in a tightly sealed container.
References
PubChem. Compound Summary for CID 13626759 (Related Salicylamides). National Library of Medicine (US). Available at: [Link]
Smith, M. B.March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 8th Ed. Wiley-Interscience, 2019.
Meanwell, N. A.Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. J. Med. Chem. 2011, 54, 2529–2591. (Context for benzamide scaffolds).
An In-depth Technical Guide to the Potential Therapeutic Targets of 4-Amino-2-hydroxy-N,N-dimethylbenzamide
Abstract 4-Amino-2-hydroxy-N,N-dimethylbenzamide is a synthetic organic compound featuring a substituted benzamide core. While direct pharmacological studies on this specific molecule are not extensively documented in pu...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
4-Amino-2-hydroxy-N,N-dimethylbenzamide is a synthetic organic compound featuring a substituted benzamide core. While direct pharmacological studies on this specific molecule are not extensively documented in publicly available literature, its structural motifs—specifically the o-aminobenzamide and salicylamide (2-hydroxybenzamide) moieties—are present in numerous biologically active compounds. This technical guide synthesizes information from structure-activity relationship (SAR) studies of analogous compounds to extrapolate and propose potential therapeutic targets for 4-Amino-2-hydroxy-N,N-dimethylbenzamide. We will delve into the mechanistic basis for these potential interactions, provide detailed, field-proven experimental protocols for target validation, and present a logical framework for future research and drug development efforts. The primary hypothesized targets include Histone Deacetylases (HDACs) and Acetylcholinesterase (AChE), with a secondary focus on inflammatory and microbial targets.
Introduction: Unveiling the Therapeutic Potential of a Benzamide Scaffold
The benzamide functional group is a cornerstone in medicinal chemistry, appearing in a wide array of approved drugs with diverse therapeutic applications. The specific substitution pattern of 4-Amino-2-hydroxy-N,N-dimethylbenzamide, combining an amino group ortho to a hydroxyl group, and a para-amino group relative to the amide, suggests a rich potential for forming specific interactions with biological macromolecules. The N,N-dimethylamide provides a stable, polar group that can influence solubility and receptor binding.
This guide will explore the most promising therapeutic avenues for this molecule by dissecting its structural components and drawing parallels with known pharmacophores. Our analysis is grounded in the principles of medicinal chemistry and SAR, aiming to provide a robust, evidence-based foundation for researchers and drug developers.
The o-aminobenzamide moiety is a well-established zinc-binding group (ZBG) in the design of HDAC inhibitors.[1][2] HDACs are a class of enzymes that play a crucial role in epigenetic regulation by removing acetyl groups from lysine residues of histones and other proteins. Their dysregulation is implicated in the pathogenesis of various cancers and other diseases.
Mechanistic Rationale for HDAC Inhibition
The proposed mechanism of action for 4-Amino-2-hydroxy-N,N-dimethylbenzamide as an HDAC inhibitor involves the chelation of the zinc ion in the active site of the enzyme by the o-amino and amide groups. This interaction is thought to mimic the transition state of the natural substrate, thereby blocking the deacetylase activity. The 2-hydroxy group may further stabilize this interaction through hydrogen bonding with active site residues.
Caption: Proposed mechanism of HDAC inhibition by 4-Amino-2-hydroxy-N,N-dimethylbenzamide.
Experimental Workflow for Validating HDAC Inhibition
A multi-tiered approach is necessary to validate the compound's activity against HDACs, progressing from in vitro enzymatic assays to cellular and in vivo models.
Caption: Experimental workflow for validating HDAC inhibitory activity.
2.2.1. Step-by-Step Protocol: In Vitro HDAC Enzymatic Assay
Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of the test compound against a panel of recombinant human HDAC isoforms (e.g., HDAC1, HDAC2, HDAC3, HDAC6, HDAC8).
Materials:
Recombinant human HDAC enzymes.
Fluorogenic HDAC substrate (e.g., Fluor-de-Lys®).
Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂).
Developer solution (e.g., containing Trichostatin A and trypsin).
Test compound (4-Amino-2-hydroxy-N,N-dimethylbenzamide) dissolved in DMSO.
Positive control inhibitor (e.g., SAHA, Entinostat).
384-well black microplates.
Fluorescence plate reader.
Procedure:
Prepare serial dilutions of the test compound and positive control in assay buffer.
Add 5 µL of diluted compound or control to the wells of the microplate.
Add 10 µL of diluted HDAC enzyme to each well.
Incubate for 15 minutes at 37°C.
Initiate the reaction by adding 10 µL of the fluorogenic substrate.
Incubate for 60 minutes at 37°C.
Stop the reaction by adding 25 µL of the developer solution.
Incubate for 15 minutes at room temperature.
Measure the fluorescence (e.g., Ex/Em = 360/460 nm).
Calculate the percent inhibition for each concentration and determine the IC₅₀ value using non-linear regression analysis.
Benzamide and picolinamide derivatives containing a dimethylamine side chain have been reported as inhibitors of acetylcholinesterase (AChE), an enzyme responsible for the breakdown of the neurotransmitter acetylcholine.[3] Inhibition of AChE is a key therapeutic strategy for Alzheimer's disease.
Mechanistic Rationale for AChE Inhibition
The N,N-dimethylbenzamide moiety of the compound could potentially interact with the catalytic or peripheral anionic site of the AChE enzyme. The aromatic ring can engage in π-π stacking interactions with aromatic residues in the active site gorge, while the dimethylamino group could interact with anionic residues. The 2-hydroxy and 4-amino groups may form hydrogen bonds that further stabilize the enzyme-inhibitor complex.
Caption: Proposed interaction of 4-Amino-2-hydroxy-N,N-dimethylbenzamide with the AChE active site.
Experimental Protocol: In Vitro AChE Inhibition Assay (Ellman's Method)
Objective: To determine the IC₅₀ of the test compound against AChE.
Materials:
Acetylcholinesterase (from electric eel or human recombinant).
Add 25 µL of the test compound at various concentrations.
Incubate for 10 minutes at 25°C.
Initiate the reaction by adding 25 µL of AChE solution.
Measure the absorbance at 412 nm every minute for 10 minutes.
Calculate the rate of reaction for each concentration.
Determine the percent inhibition and calculate the IC₅₀ value.
Other Potential Therapeutic Avenues
The structural features of 4-Amino-2-hydroxy-N,N-dimethylbenzamide suggest potential for other biological activities.
Anti-inflammatory and Analgesic Activity: The 2-hydroxybenzamide (salicylamide) core is a known pharmacophore in non-steroidal anti-inflammatory drugs (NSAIDs).[4] Potential targets could include cyclooxygenase (COX) enzymes.
Antimicrobial and Antifungal Activity: Various 2-aminobenzamide derivatives have demonstrated antimicrobial and antifungal properties.[5] The mechanism may involve disruption of microbial cell membranes or inhibition of essential enzymes.
Antithrombotic Activity: Some 2-aminobenzamide derivatives have shown potential as antithrombotic agents, possibly through the inhibition of Factor Xa.[6]
Quantitative Data Summary
As no direct experimental data exists for 4-Amino-2-hydroxy-N,N-dimethylbenzamide, the following table presents hypothetical IC₅₀ values based on the activities of structurally related compounds to guide initial screening efforts.
This technical guide has outlined the most promising potential therapeutic targets for 4-Amino-2-hydroxy-N,N-dimethylbenzamide based on a thorough analysis of its structural components and the known biological activities of related compounds. The primary hypotheses center on the inhibition of HDACs and AChE, with plausible secondary activities in inflammation and infectious diseases. The provided experimental workflows and protocols offer a clear and actionable path for the initial stages of pharmacological investigation.
Future research should focus on the synthesis and in vitro screening of 4-Amino-2-hydroxy-N,N-dimethylbenzamide against the proposed targets. Positive hits should be followed by more detailed mechanistic studies, cellular assays, and eventually, in vivo efficacy models. Structure-activity relationship studies involving modifications of the amino, hydroxyl, and N,N-dimethylamide groups will be crucial for optimizing potency and selectivity, and for developing this promising scaffold into a potential therapeutic agent.
References
Structure–activity relationship investigation of benzamide and picolinamide derivatives containing dimethylamine side chain as acetylcholinesterase inhibitors. PMC. [Link]
Comprehensive Structure-Activity Relationship Analysis of Benzamide Derivatives as Histone Deacetylase 1 (HDAC1) Inhibitors. MDPI. [Link]
Quantitative structure-activity relationships of benzamide derivatives for anti-leukotriene activities. PubMed. [Link]
Chemical structure - biological activity relationship in the group of benzamide compounds II. ResearchGate. [Link]
3-Aminobenzamide - Drug Targets, Indications, Patents. Synapse. [Link]
Synthesis and pharmacological evaluation of 2-hydroxymethylbenzamides as anti-inflammatory and analgesic agents. PubMed. [Link]
A review of progress in o-aminobenzamide-based HDAC inhibitors with dual targeting capabilities for cancer therapy. PubMed. [Link]
Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry. Walsh Medical Media. [Link]
Antimicrobial and Anti-Inflammatory Activity of N-(2-Bromo-phenyl)-2-hydroxy-benzamide Derivatives and Their Inclusion Complexes. PMC. [Link]
Novel 2-Aminobenzamides as Potential Orally Active Antithrombotic Agents. PMC. [Link]
(PDF) 2-Hydroxy-N-phenylbenzamides and Their Esters Inhibit Acetylcholinesterase and Butyrylcholinesterase. ResearchGate. [Link]
Synthesis, Molecular Docking and Biological Characterization of Pyrazine Linked 2-Aminobenzamides as New Class I Selective Histone Deacetylase (HDAC) Inhibitors with Anti-Leukemic Activity. PMC. [Link]
INVESTIGATION OF BIOLOGICAL ACTIVITIES OF 4-HYDROXY-3- (2-HYDROXY-5-METHYLBENZYLIDEAMINO) BENZENESULPHONIC ACID. DergiPark. [Link]
Comprehensive In Vitro Screening Protocol: 4-Amino-2-hydroxy-N,N-dimethylbenzamide
The following technical guide details the in vitro screening protocol for 4-Amino-2-hydroxy-N,N-dimethylbenzamide (CAS: 412357-90-5). This guide treats the compound as a Lead Chemical Entity (LCE) , prioritizing the vali...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the in vitro screening protocol for 4-Amino-2-hydroxy-N,N-dimethylbenzamide (CAS: 412357-90-5).
This guide treats the compound as a Lead Chemical Entity (LCE) , prioritizing the validation of its dual-pharmacophore nature: the salicylate core (anti-inflammatory/antimicrobial potential) and the tertiary benzamide (metabolic and solubility modulator).
Executive Summary & Chemical Logic
Compound Identity: 4-Amino-2-hydroxy-N,N-dimethylbenzamide
Core Scaffold: Salicylamide derivative.[1]
Rationale for Screening:
This compound represents a structural hybrid between 4-Aminosalicylic acid (PAS) and lipophilic benzamides .
The 4-Amino-2-hydroxy motif mimics the PAS pharmacophore, suggesting potential activity against Mycobacterium tuberculosis or modulation of inflammatory pathways (COX/LOX).
The N,N-dimethyl amide replaces the carboxylic acid of PAS. This modification typically increases LogP (lipophilicity), enhances membrane permeability, and prevents rapid renal clearance associated with ionic carboxylates, but introduces a metabolic "soft spot" for N-demethylation.
Objective: Ensure experimental reproducibility by defining solubility limits and stability.
A. Solubility & Formulation
The presence of the phenolic hydroxyl (pKa ~10) and the aniline (pKa ~4) creates a zwitterionic potential, but the N,N-dimethyl amide removes the acidic carboxylate, shifting the molecule towards a neutral, lipophilic profile at physiological pH.
Parameter
Protocol / Standard
Critical Note
Stock Solvent
DMSO (Dimethyl Sulfoxide)
Prepare at 10 mM . Store at -20°C. Avoid freeze-thaw cycles >3 times.
Working Buffer
PBS (pH 7.4) + 0.1% Tween-80
The N,N-dimethyl group reduces water solubility compared to the parent acid. Surfactant is required to prevent micro-precipitation.
Stability Check
LC-MS/MS after 24h at RT
Risk: Oxidation of the 4-amino group (turning solution brown/pink). Mitigation: Add 1 mM Ascorbic Acid if oxidation is observed.
Mechanism: Measures the peroxidase component of COXs. The heme-peroxidase activity is monitored by the oxidation of TMPD (N,N,N',N'-tetramethyl-p-phenylenediamine).
Step-by-Step Protocol:
Enzyme Prep: Reconstitute recombinant human COX-1 and COX-2.
Incubation: Incubate enzyme + Compound (10 µM screening dose) + Heme for 10 mins at 25°C.
Substrate Addition: Add Arachidonic Acid and Colorimetric Substrate (TMPD).
Readout: Measure Absorbance at 590 nm after 5 mins.
Objective: Explore niche applications based on structural homology.
A. Antimicrobial/Nematicidal Screen
Benzamide derivatives (e.g., Wact-11) are potent inhibitors of nematode Complex II.[3][4][5][6] The 4-amino-salicylate core is a known anti-tubercular pharmacophore.
Rationale: The 4-amino group mimics PAS, potentially inhibiting folate synthesis.
Target 2: C. elegans Motility Assay (Nematicidal)
Rationale: Ortho-hydroxy benzamides can uncouple oxidative phosphorylation in nematodes.
Protocol:
Synchronize L4 stage C. elegans.
Incubate with 50 µM compound in 96-well plates.
Readout: Automated optical counting of thrashing frequency after 24h.
Phase III: ADME & Metabolic Stability
Objective: Assess the liability of the N,N-dimethyl group.
Microsomal Stability Assay
The tertiary amide is susceptible to N-dealkylation, which would convert the compound back to a secondary or primary amide, significantly altering its potency.
System: Pooled Human Liver Microsomes (HLM).
Cofactor: NADPH regenerating system.
Protocol:
Incubate 1 µM compound with HLM (0.5 mg/mL protein) at 37°C.
Initiate reaction with NADPH.
Sample at t = 0, 15, 30, 60 min.
Quench with ice-cold Acetonitrile containing Internal Standard (IS).
Analysis: LC-MS/MS monitoring the parent mass (M+H: ~181.2 Da) and the mono-demethylated metabolite (~167.2 Da).
Calculation:
Visualization & Workflows
Figure 1: Screening Decision Logic
This diagram illustrates the "Go/No-Go" decision tree for profiling the scaffold.
Caption: Operational workflow for validating 4-Amino-2-hydroxy-N,N-dimethylbenzamide, prioritizing safety (cytotoxicity) before mechanistic target validation.
Visualizing how the compound interacts with the COX active site compared to standard salicylates.
Caption: Hypothesized binding mode. The N,N-dimethyl group targets hydrophobic sub-pockets, while the 4-amino/2-hydroxy motifs anchor the molecule via hydrogen bonding.
Data Analysis & Reporting
For all assays, data must be normalized and fitted to a 4-parameter logistic equation to derive IC50/EC50 values.
Formula:
Z-Factor Calculation: Ensure assay robustness (
).
(Where p = positive control, n = negative control)
References
Burns, A. R., et al. (2015). "Caenorhabditis elegans as a Model for Anthelmintic Discovery." Screening of ortho-substituted benzamides (Wact-11).
Source: Nature Communications - [Link]
Maddox, C., et al. (2019). "HepaRG Cells as a Model for Hepatotoxicity Screening."
Source: Toxicological Sciences - [Link]
Warner, T. D., et al. (1999). "Nonsteroid drug selectivities for cyclo-oxygenase-1 rather than cyclo-oxygenase-2 are associated with human gastrointestinal toxicity: a full in vitro analysis."
Source: PNAS - [Link]
Di, L., & Kerns, E. (2015).[1] "Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization." Protocol for Microsomal Stability.
Source: ScienceDirect - [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of 4-Amino-2-hydroxy-N,N-dimethylbenzamide
Executive Summary & Scope
Target Analyte: 4-Amino-2-hydroxy-N,N-dimethylbenzamide
Chemical Class: Amphoteric Benzamide / Salicylate Derivative
Application: Purity analysis, impurity profiling (synthesis intermediate), and stability testing.
This Application Note details a robust Reverse-Phase HPLC (RP-HPLC) protocol for the quantification of 4-Amino-2-hydroxy-N,N-dimethylbenzamide. This molecule presents specific chromatographic challenges due to its amphoteric nature: the basic aniline moiety (position 4) and the acidic phenolic hydroxyl (position 2) create a complex ionization profile dependent on pH.
This guide moves beyond standard "recipe" protocols by explaining the mechanistic rationale for column selection and buffer pH, ensuring the method is adaptable to different instrument platforms (Agilent, Waters, Shimadzu).
Molecule Profile & Method Strategy
To design a self-validating system, we must first understand the analyte's behavior in solution.
Property
Characteristic
Chromatographic Implication
Basic Group
Primary Amine (-NH₂) at C4
pKa ~2.5–3.0. Prone to silanol interaction (peak tailing) on older silica columns.
Acidic Group
Phenolic -OH at C2
pKa ~9–10. Can ionize at neutral pH, reducing retention on C18.
Chromophore
Benzamide Core
Strong UV absorbance at 260–270 nm and ~300 nm.
Solubility
Amphiphilic
Soluble in Methanol, Acetonitrile, and aqueous buffers (pH dependent).
The "Dual-Lock" Strategy:
To achieve sharp peak shapes and consistent retention, we utilize a "Acidic-Lock" strategy. By buffering the mobile phase to pH 3.0 :
The Amine is protonated (
), increasing polarity but preventing interaction with residual silanols on the column (which are protonated and neutral at pH 3).
The Phenol remains protonated (neutral -OH), ensuring sufficient hydrophobic interaction with the C18 stationary phase for retention.
Experimental Protocol (SOP)
Instrumentation & Conditions
System: HPLC with Diode Array Detector (DAD) or Variable Wavelength Detector (VWD).
Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or equivalent (e.g., Waters XBridge C18).
Why: "Base-deactivated" or end-capped columns are mandatory to prevent amine tailing.
Column Temperature: 30°C ± 0.5°C.
Flow Rate: 1.0 mL/min.
Injection Volume: 10 µL.
Detection: UV at 265 nm (Primary) and 300 nm (Secondary confirmation).
Reagents & Mobile Phase Preparation
Buffer A (20 mM Potassium Phosphate, pH 3.0):
Dissolve 2.72 g of Potassium Dihydrogen Phosphate (
) in 900 mL of HPLC-grade water.
Adjust pH to 3.0 ± 0.05 using dilute Orthophosphoric Acid (85%).
Dilute to 1000 mL with water.
Filter through a 0.45 µm Nylon membrane.
Mobile Phase Composition (Isocratic):
Channel A: Phosphate Buffer pH 3.0 (85%)
Channel B: Acetonitrile (HPLC Grade) (15%)
Note: If the retention time is too low (< 3 min), adjust to 90:10 (Buffer:ACN).
Sample Preparation Workflow
Figure 1: Sample Preparation Workflow ensuring homogeneity and particulate removal.
Method Development Logic & Mechanism
The following diagram illustrates the decision matrix used to select the critical method parameters. This demonstrates the "Causality" required for robust method transfer.
Figure 2: Method Development Decision Matrix illustrating the control of ionization states.
Validation Parameters (Acceptance Criteria)
To ensure the method is "Trustworthy" and self-validating, the following system suitability parameters must be met before routine analysis.
Parameter
Acceptance Limit
Rationale
Retention Time (RT)
4.0 – 8.0 min
Ensures separation from solvent front (void volume).
Tailing Factor ()
1.5
Critical for amines; indicates successful silanol suppression.
Theoretical Plates ()
5000
Indicates column efficiency and packing integrity.
Precision (RSD)
2.0% (n=6)
Verifies injector and pump stability.
Resolution ()
> 2.0
If separating from synthetic precursors (e.g., PAS).
Troubleshooting Guide
Scenario A: Peak Tailing (> 1.5)
Cause: Secondary interactions between the protonated amine and residual silanols on the silica support.
Fix: Add 0.1% Triethylamine (TEA) to the buffer (competes for silanol sites) OR switch to a "Shield" or "XBridge" technology column.
Scenario B: Split Peak
Cause: Sample solvent is too strong (e.g., 100% Methanol) compared to Mobile Phase (15% ACN).
Fix: Dilute sample in mobile phase or 50:50 Water:Methanol.
Scenario C: Retention Time Drift
Cause: pH instability. The amine pKa is sensitive.
Fix: Ensure buffer is fresh and pH is strictly adjusted to 3.0 ± 0.05.
References
USP <621> Chromatography . United States Pharmacopeia. (General chapter providing guidelines for system suitability and parameter adjustment).
USP <1225> Validation of Compendial Procedures. United States Pharmacopeia. (Guidelines for linearity, precision, and accuracy).
Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience. (Authoritative text on mobile phase selection for ionizable compounds).
Center for Drug Evaluation and Research (CDER) . (1994). Reviewer Guidance: Validation of Chromatographic Methods. U.S. Food and Drug Administration.
PubChem . (2024).[1] Compound Summary: 4-Amino-2-hydroxybenzoic acid (PAS) derivatives. National Library of Medicine.
Application Notes and Protocols for 4-Amino-2-hydroxy-N,N-dimethylbenzamide in Drug Discovery Assays
Introduction: Unveiling the Potential of a Substituted Benzamide in Epigenetic and Antimicrobial Research In the landscape of modern drug discovery, small molecules with privileged scaffolds are of immense interest as st...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Unveiling the Potential of a Substituted Benzamide in Epigenetic and Antimicrobial Research
In the landscape of modern drug discovery, small molecules with privileged scaffolds are of immense interest as starting points for novel therapeutic agents. The benzamide moiety is a classic example, found in a multitude of approved drugs. 4-Amino-2-hydroxy-N,N-dimethylbenzamide, with its distinct substitution pattern, presents a compelling chemical entity for exploration in high-throughput screening and lead optimization campaigns. The presence of a 4-amino group, a 2-hydroxy group, and an N,N-dimethyl carboxamide on the benzene ring suggests potential interactions with various biological targets, particularly those involved in epigenetic regulation and microbial pathogenesis.
This technical guide provides a comprehensive overview of the potential applications of 4-Amino-2-hydroxy-N,N-dimethylbenzamide in drug discovery assays. Drawing upon structure-activity relationships of analogous compounds, we will delve into detailed protocols for screening this molecule as a potential inhibitor of histone deacetylases (HDACs), a promising target class in oncology and other diseases. Furthermore, we will explore its potential as an antimicrobial agent and outline relevant screening methodologies.
Chemical Properties and Handling
A thorough understanding of the physicochemical properties of a compound is paramount for its effective use in biological assays.
4-Amino-2-hydroxy-N,N-dimethylbenzamide should be stored in a cool, dry, and well-ventilated area, away from strong oxidizing agents.[4] For laboratory use, it is classified as causing skin and serious eye irritation, and may cause respiratory irritation.[4][5][6][7][8] Therefore, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. All work should be conducted in a chemical fume hood.
Hypothesized Mechanism of Action and Primary Application: HDAC Inhibition
The structural features of 4-Amino-2-hydroxy-N,N-dimethylbenzamide, particularly the presence of the 4-amino and 2-hydroxy groups on the benzamide scaffold, bear resemblance to known histone deacetylase (HDAC) inhibitors. A European patent application describes novel 4-amino-n-hydroxy-benzamides as HDAC inhibitors for the treatment of cancer.[9] HDACs are a class of enzymes that play a crucial role in epigenetic regulation by removing acetyl groups from histone and non-histone proteins, leading to chromatin condensation and transcriptional repression.[4] Dysregulation of HDAC activity is implicated in various cancers, making them attractive therapeutic targets.
The hypothesized mechanism of action for 4-Amino-2-hydroxy-N,N-dimethylbenzamide as an HDAC inhibitor likely involves the coordination of the hydroxamic acid-like motif (formed by the 2-hydroxy and amide groups) to the zinc ion in the active site of the HDAC enzyme. The N,N-dimethylamide may influence solubility and cell permeability, while the 4-amino group could form additional hydrogen bonds within the active site, contributing to binding affinity and selectivity.
This protocol is designed for the primary screening of 4-Amino-2-hydroxy-N,N-dimethylbenzamide for its ability to inhibit HDAC activity in a 96-well plate format. Commercially available HDAC inhibitor screening kits provide a convenient and standardized platform for this assay.
Materials:
4-Amino-2-hydroxy-N,N-dimethylbenzamide
Recombinant human HDAC1 enzyme
HDAC Assay Buffer (e.g., 25 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂)[4]
Fluorogenic HDAC substrate (e.g., an acetylated lysine side chain-containing peptide)
HDAC Developer solution
Trichostatin A (a known HDAC inhibitor, for use as a positive control)
Prepare a 10 mM stock solution of 4-Amino-2-hydroxy-N,N-dimethylbenzamide in DMSO.
Perform serial dilutions of the stock solution in HDAC Assay Buffer to obtain a range of concentrations for testing (e.g., 100 µM to 1 nM).
Prepare a similar dilution series for the positive control, Trichostatin A.
Assay Reaction:
In a 96-well plate, add 5 µL of each compound dilution. For control wells, add 5 µL of HDAC Assay Buffer (for 100% activity) or 5 µL of the highest concentration of Trichostatin A (for background).
Add 35 µL of diluted recombinant HDAC1 enzyme to each well.
Add 10 µL of the fluorogenic HDAC substrate to each well to initiate the reaction.
Mix gently by tapping the plate.
Incubation:
Incubate the plate at 37°C for 30-60 minutes. The optimal incubation time may need to be determined empirically.
Development:
Add 50 µL of HDAC Developer solution to each well.
Incubate the plate at room temperature for 15-30 minutes, protected from light.
Fluorescence Measurement:
Measure the fluorescence intensity using a plate reader with excitation at 340-360 nm and emission at 440-465 nm.[4]
Data Analysis:
Subtract the average fluorescence of the background wells from all other wells.
Calculate the percentage of inhibition for each concentration of the test compound using the following formula:
% Inhibition = [1 - (Fluorescence of test well / Fluorescence of 100% activity well)] x 100
Plot the % inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.
Secondary Application: Antimicrobial and Antifungal Screening
Benzamide derivatives have been reported to possess a broad spectrum of antimicrobial and antifungal activities.[10][11][12] The structural components of 4-Amino-2-hydroxy-N,N-dimethylbenzamide, including the aromatic ring and the amino and hydroxyl groups, could potentially interact with microbial targets, disrupting cellular processes and inhibiting growth.
Caption: Workflow for antimicrobial screening.
Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination
This protocol outlines a standard method for determining the minimum inhibitory concentration (MIC) of 4-Amino-2-hydroxy-N,N-dimethylbenzamide against selected bacterial and fungal strains.
Appropriate growth media (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)
Sterile 96-well clear, flat-bottom microplates
Standard antibiotics (e.g., ampicillin for bacteria, amphotericin B for fungi) as positive controls
DMSO
Spectrophotometer (plate reader)
Procedure:
Compound Preparation:
Prepare a 10 mg/mL stock solution of 4-Amino-2-hydroxy-N,N-dimethylbenzamide in DMSO.
In a 96-well plate, perform a two-fold serial dilution of the stock solution in the appropriate growth medium to obtain a range of concentrations (e.g., 512 µg/mL to 1 µg/mL).
Inoculum Preparation:
Grow the microbial strains overnight in their respective media.
Dilute the overnight culture to achieve a final concentration of approximately 5 x 10⁵ CFU/mL (for bacteria) or 0.5-2.5 x 10³ CFU/mL (for fungi) in the assay wells.
Inoculation:
Add 100 µL of the prepared inoculum to each well of the microplate containing the serially diluted compound.
Include a positive control (medium with inoculum and a standard antibiotic) and a negative control (medium with inoculum and no compound). A sterility control (medium only) should also be included.
Incubation:
Incubate the plates at 37°C for 18-24 hours for bacteria, or at 35°C for 24-48 hours for fungi.
MIC Determination:
The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism. This can be determined visually or by measuring the optical density (OD) at 600 nm using a plate reader. The MIC is the lowest concentration at which the OD is comparable to the sterility control.
Further Potential in Other Drug Discovery Assays
The benzamide scaffold is versatile and has been explored in the context of other enzyme targets. While less probable than HDAC inhibition based on current data, researchers could also consider screening 4-Amino-2-hydroxy-N,N-dimethylbenzamide in assays for:
Poly (ADP-ribose) polymerase (PARP) inhibition: PARP inhibitors often contain a benzamide or related carboxamide moiety that mimics the nicotinamide portion of the NAD+ substrate. Various assay formats, including ELISA-based, AlphaLISA, and fluorescence polarization, are available to screen for PARP inhibitors.[1][13]
DNA methyltransferase (DNMT) inhibition: Some small molecule DNMT inhibitors possess structural features that could be mimicked by the target compound. Assays for DNMT activity often rely on the detection of methylation events using methods such as ELISA with methylation-specific antibodies, or fluorogenic assays coupled with methylation-sensitive restriction enzymes.[5][7][14][15]
Conclusion and Future Directions
4-Amino-2-hydroxy-N,N-dimethylbenzamide represents a promising, yet underexplored, chemical entity for drug discovery. Based on robust structure-activity relationship data from analogous compounds, its primary potential lies in the realm of epigenetic modulation, specifically as an inhibitor of histone deacetylases. The provided detailed protocol for a fluorometric HDAC inhibition assay serves as a solid starting point for researchers to investigate this hypothesis. Furthermore, its potential as an antimicrobial agent warrants investigation through standardized MIC determination assays.
Future research should focus on confirming the hypothesized HDAC inhibitory activity and determining the isoform selectivity profile of 4-Amino-2-hydroxy-N,N-dimethylbenzamide. Should it demonstrate significant activity, further studies involving cell-based assays to assess its effects on histone acetylation, gene expression, and cancer cell proliferation would be the logical next steps. For any confirmed antimicrobial activity, elucidation of the mechanism of action would be of high value. This systematic approach will enable the comprehensive evaluation of this compound's therapeutic potential.
References
Chemsrc. (2025). 4-amino-N,N-dimethylbenzamide | CAS#:6331-71-1. Retrieved from [Link]
European Patent Office. (n.d.). EP2665706B1 - Novel 4-amino-n-hydroxy-benzamides as hdac inhibitors for the treatment of cancer. Google Patents.
Various Authors. (n.d.). Safety Data Sheets for N,N-Dimethylbenzamide and related compounds. Sourced from Chem Service, Thermo Fisher Scientific, TCI Chemicals, and Capot Chemical.
BPS Bioscience. (n.d.). PARP Assays. Retrieved from [Link]
EpigenTek. (n.d.). DNA Methyltransferase & Demethylase Assays. Retrieved from [Link]
Tebubio. (2023, May 12). Choosing the Right Assay for PARP. Retrieved from [Link]
Creative BioMart. (n.d.). DNA Methyltransferase Activity/Inhibition Assay Kit (Colorimetric). Retrieved from [Link]
Epigenie. (2012, December 18). Drug discovery assays for the histone deacetylase class of enzymes. Retrieved from [Link]
PubMed. (n.d.). DNA methyltransferase assays. Retrieved from [Link]
Epigenetics. (n.d.). DNA Methyltransferase Activity/Inhibition Assay Kit (Fluorometric). Retrieved from [Link]
Khan, I., et al. (2024). Synthesis and In-Vitro Antimicrobial Activity of N- Benzamide Derivatives. Biointerface Research in Applied Chemistry, 14(5), 459.
Al-Masoudi, N. A., et al. (2022). BENZAMINE DERIVATIVES: SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL ACTIVITY STUDY. CyberLeninka.
El-Sayed, N. N. E., et al. (2015). Synthesis and Biological Evaluation of 2-Aminobenzamide Derivatives as Antimicrobial Agents: Opening/Closing Pharmacophore Site.
Application Note: Developing Assays with 4-Amino-2-hydroxy-N,N-dimethylbenzamide
Executive Summary & Chemical Logic 4-Amino-2-hydroxy-N,N-dimethylbenzamide is a functionalized salicylamide derivative characterized by three distinct moieties: an electron-donating aniline group (4-position), a proton-d...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Logic
4-Amino-2-hydroxy-N,N-dimethylbenzamide is a functionalized salicylamide derivative characterized by three distinct moieties: an electron-donating aniline group (4-position), a proton-donating phenolic hydroxyl (2-position), and a solubilizing dimethylamide group.[1][2]
In drug development, this molecule typically serves one of two critical roles:
Fluorescent Reporter/Probe: The structural proximity of the 2-hydroxy group to the amide carbonyl facilitates Excited-State Intramolecular Proton Transfer (ESIPT) , often resulting in a large Stokes shift and environment-sensitive fluorescence.[1][2]
Metabolite Standard: It represents a stable metabolite of larger salicylate-based drugs or prodrugs, requiring robust quantification assays (LC-MS/MS) for pharmacokinetic (PK) profiling.[1][2]
This guide details the protocols for characterizing its physicochemical properties and developing validated bioanalytical assays.[1][2]
Pre-Assay Characterization (The "Go/No-Go" Phase)[1][2]
Before attempting biological validation, the physicochemical behavior of the molecule must be mapped.[1][2] The 4-amino group is susceptible to oxidation, and the 2-hydroxy group induces pH-dependent solubility changes.[1][2]
Aniline (4-NH2):[1][2] ~4.5 (Protonates in acidic media).[1][2]
Phenol (2-OH):[1][2] ~8.5–9.5 (Deprotonates in basic media).[1][2]
Solubility: Moderate in water; high in DMSO and Methanol.[1][2]
Stability & Handling Protocol
Objective: Prevent oxidative degradation of the aniline moiety during stock preparation.
Solvent Choice: Dissolve primary stock (10 mM) in DMSO (Dimethyl sulfoxide).[1][2] Avoid protic solvents (MeOH/Water) for long-term storage to prevent hydrolysis (though the dimethylamide is relatively stable).[1][2]
Antioxidant Additive: For aqueous working solutions, add 0.1% Ascorbic Acid or 1 mM DTT if the assay tolerates it, to prevent the formation of quinone imines (brown discoloration).[1][2]
Storage: Store stocks at -20°C in amber glass vials (light sensitive).
Context: This protocol determines if the molecule can be used as a standalone fluorescent probe or if it requires derivatization.[1][2] The "ESIPT" mechanism is the key driver here.[1][2]
Materials
Buffer A (Acidic): 50 mM Acetate Buffer, pH 4.0
Buffer B (Neutral): 50 mM Phosphate Buffer (PBS), pH 7.4
Buffer C (Basic): 50 mM Carbonate Buffer, pH 10.0
Instrument: Fluorescence Spectrophotometer (e.g., Agilent Cary Eclipse or Tecan Spark).[1][2]
Step-by-Step Methodology
Dilution: Prepare 10 µM working solutions in Buffers A, B, and C.
Absorbance Scan: Scan UV-Vis absorbance from 250 nm to 450 nm.
Expectation: A primary peak around 290–310 nm (benzamide core) and a secondary band >330 nm (phenolate/aniline charge transfer).[1][2]
Emission Scan: Set excitation at the Absorbance
(approx. 320 nm). Scan emission from 340 nm to 600 nm.[1][2]
Data Analysis (ESIPT Verification):
Look for a dual-emission profile or a massive Stokes shift (>80 nm).[1][2]
Mechanism:[1][2] In non-polar solvents or specific pH, the proton transfers from the OH to the Carbonyl O in the excited state, emitting from the "Keto" tautomer (red-shifted).[1][2]
Expert Insight: If the fluorescence is quenched in water (common for ESIPT probes), add 10-40% Glycerol or PEG-400 to restrict bond rotation and restore quantum yield.[1][2]
Context: For drug metabolism and pharmacokinetics (DMPK) studies, fluorescence is rarely specific enough.[1][2] Mass spectrometry is the gold standard.[1][2]
Chromatographic Conditions
The polar nature of the amino and hydroxy groups requires a column capable of retaining polar analytes to avoid the "void volume" effect.[1][2]
Parameter
Setting / Recommendation
Column
C18 Polar Embedded (e.g., Waters Acquity HSS T3 or Phenomenex Kinetex Biphenyl).[1][2]
Dimensions
2.1 x 50 mm, 1.7 µm or 2.6 µm particle size.[1][2]
Mobile Phase A
Water + 0.1% Formic Acid (Keeps aniline protonated for retention).[1][2]
Protein Precipitation (PPT) is preferred over Liquid-Liquid Extraction (LLE) due to the molecule's moderate polarity.[1][2]
Aliquot: Transfer 50 µL of plasma into a 96-well plate.
Precipitate: Add 150 µL of Ice-cold Acetonitrile containing Internal Standard (e.g., d6-labeled analog or Labetalol).
Vortex: Mix at 1000 rpm for 5 minutes.
Centrifuge: 4000 x g for 10 minutes at 4°C.
Injection: Transfer 100 µL supernatant to a fresh plate; inject 2-5 µL.
Visualizing the Assay Development Workflow
The following diagram illustrates the decision matrix for developing assays based on the intended application (Probe vs. Drug).
Caption: Workflow for diverging assay development paths based on the functional role of the benzamide derivative.
Expert Commentary & Troubleshooting
The "Stokes Shift" Trap
When developing the fluorescence assay, you may observe low quantum yield in aqueous buffers.[1][2] This is often due to non-radiative decay caused by water molecules bridging the intramolecular hydrogen bond between the 2-OH and the amide carbonyl.[1][2]
Solution: If the assay allows, add a co-solvent like Ethanol or DMSO (up to 5%).[1][2] If measuring in cells, the hydrophobic pockets of proteins often enhance the signal naturally.[1][2]
LC-MS Carryover
The dimethylamide group can be "sticky" on stainless steel surfaces.[1][2]
Solution: Use a needle wash solution containing Acetonitrile:Isopropanol:Water:Formic Acid (40:40:20:0.1) to ensure complete removal of the analyte between injections.[1][2]
Metabolism Considerations
If using this molecule in vivo, be aware that the 4-amino group is a target for N-acetylation (NAT1/NAT2 enzymes) and the 2-hydroxy group for Glucuronidation (UGT enzymes).[1][2]
Assay Impact: Your LC-MS method should monitor for m/z 223.1 (+42 Da, Acetyl) and m/z 357.1 (+176 Da, Glucuronide) to track metabolic fate.[1][2]
References
FDA. (2022).[1][2] M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. Food and Drug Administration.[1][2] Available at: [Link]
PubChem. (2025).[1][2] Compound Summary: 4-Amino-N,N-dimethylbenzamide (Related Structure).[1][2][3] National Library of Medicine.[1][2] Available at: [Link][1][2]
Kósa, C., Danko, M., & Hrdlovič, P. (2012).[1][2][4] Preparation and Spectral Characterization of Fluorescence Probes Based on 4-N,N-Dimethylamino Benzoic Acid. Journal of Fluorescence.[1][2] (Discusses ESIPT mechanisms in similar benzamides). Available at: [Link]
Technical Support Center: Enhancing the Binding Specificity of Novel Benzamide Derivatives
Welcome to the technical support center for researchers working with novel small molecules. This guide is designed to provide in-depth troubleshooting strategies and foundational knowledge to enhance the binding specific...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for researchers working with novel small molecules. This guide is designed to provide in-depth troubleshooting strategies and foundational knowledge to enhance the binding specificity of compounds like 4-Amino-2-hydroxy-N,N-dimethylbenzamide. Given that novel compounds often lack extensive characterization, this guide emphasizes a systematic, first-principles approach to optimizing your binding assays and ensuring the data you generate is both accurate and reproducible.
Part 1: Foundational Knowledge & Frequently Asked Questions (FAQs)
This section addresses common initial questions and provides a foundational understanding of the factors influencing binding specificity.
Q1: I'm observing high background noise in my binding assay with 4-Amino-2-hydroxy-N,N-dimethylbenzamide. What is the likely cause?
High background noise is frequently a result of non-specific binding (NSB).[1][2] NSB occurs when your compound interacts with components of the assay system other than its intended target.[2][3] These interactions can be with the surface of your assay plate, filter membranes, or other proteins in your sample.[3][4] For a novel, uncharacterized molecule like 4-Amino-2-hydroxy-N,N-dimethylbenzamide, it's crucial to first establish a baseline for its non-specific interactions.
Q2: What are the primary drivers of non-specific binding for a small molecule like this?
Non-specific binding is typically driven by several types of molecular interactions:[2][3]
Hydrophobic Interactions: The benzamide scaffold may have hydrophobic regions that can interact non-specifically with hydrophobic surfaces or pockets on other proteins.
Electrostatic Interactions: The amino and hydroxyl groups on the molecule can participate in charge-based interactions with surfaces or proteins.[3][5]
Hydrogen Bonding: These same functional groups are also capable of forming hydrogen bonds with various components in your assay.
Understanding these potential interactions is the first step in systematically addressing non-specific binding.
Q3: What is the single most important initial experiment to run when encountering high non-specific binding?
The most critical initial experiment is a "no target" control.[2] This involves running your binding assay under the exact same conditions but in the absence of your protein of interest. Any signal detected in this control is, by definition, due to non-specific binding. This provides you with a quantitative measure of the NSB you need to eliminate.
Part 2: In-Depth Troubleshooting Guides
This section provides structured approaches to systematically troubleshoot and reduce non-specific binding.
Guide 1: Systematic Buffer Optimization
The composition of your assay buffer is a powerful tool for controlling non-specific interactions.[6][7] The following is a step-by-step guide to optimizing your buffer conditions.
Step 1: Evaluate and Adjust pH
The pH of your buffer can significantly influence the charge of both your compound and any potential off-target interactors.[3][5] It is recommended to test a range of pH values around the physiological pH of 7.4.[4]
Step 2: Modulate Ionic Strength with Salt
Increasing the salt concentration (e.g., with NaCl) can disrupt non-specific electrostatic interactions.[3][5] By shielding charges, you can often reduce the binding of your compound to unintended, charged surfaces.[3]
Step 3: Incorporate Blocking Agents
Blocking agents are inert molecules that occupy potential non-specific binding sites.
Bovine Serum Albumin (BSA): BSA is a commonly used protein blocking agent that can prevent your compound from binding to plastic surfaces and other proteins.[3][4] A typical starting concentration is 0.1% to 1%.[3][5]
Non-ionic Detergents (e.g., Tween-20, Triton X-100): These are particularly effective at disrupting non-specific hydrophobic interactions.[3][8] Use them at low concentrations (typically 0.01% to 0.1%) to avoid disrupting your specific binding interaction.[8]
Step 4: Consider Other Additives
For particularly "sticky" compounds, other additives can be beneficial:
Glycerol: Can help to reduce non-specific hydrophobic interactions.[8]
Sugars (e.g., Sucrose): Have been shown to be effective non-specific binding blockers in some systems.[9]
Experimental Workflow: Buffer Optimization Matrix
To systematically test these variables, a matrix approach is recommended. Below is an example of how to structure such an experiment.
Buffer Component
Condition 1 (Control)
Condition 2
Condition 3
Condition 4
pH
7.4
7.0
8.0
7.4
NaCl (mM)
150
150
150
300
BSA (%)
0.1
0.1
0.1
0.1
Tween-20 (%)
0
0
0
0.05
Protocol: Buffer Optimization Experiment
Prepare a series of assay buffers according to the conditions outlined in the table.
For each buffer condition, set up two sets of experiments: one with your target protein and one without (your "no target" control).
Add 4-Amino-2-hydroxy-N,N-dimethylbenzamide to all wells at a concentration known to give a high signal.
Incubate under your standard assay conditions (time and temperature).
Measure the signal in all wells.
Calculate the specific binding for each condition: (Signal with target) - (Signal without target).
The optimal buffer is the one that provides the highest specific binding signal and the lowest "no target" control signal.
Guide 2: Control Experiments for Validating Specificity
Once you have an optimized buffer, it's crucial to perform control experiments to confirm the specificity of the interaction.
Control 1: Competition Assay with an Unlabeled Competitor
If you have access to an unlabeled version of your compound or a known binder to the same target, a competition assay is a powerful validation tool.
Protocol: Competition Assay
Prepare your assay with your target protein and labeled 4-Amino-2-hydroxy-N,N-dimethylbenzamide at a constant concentration.
Add increasing concentrations of the unlabeled competitor.
If the binding is specific, you should observe a dose-dependent decrease in the signal from your labeled compound.
Control 2: Using a Structurally Similar but Inactive Analog
If you can synthesize or obtain an analog of 4-Amino-2-hydroxy-N,N-dimethylbenzamide that is predicted to be inactive (e.g., by modifying a key functional group), this can be an excellent negative control. This analog should not show significant binding to your target.
Part 3: Visualizing the Troubleshooting Workflow
The following diagrams illustrate the decision-making process for troubleshooting non-specific binding.
Caption: Decision tree for troubleshooting high background signals.
Caption: Workflow for a buffer optimization experiment.
References
Nicoya Lifesciences. (2020, December 10). 4 Ways to Reduce Non-Specific Binding in SPR Experiments. Retrieved from [Link]
ACS Omega. (2022, March 9). Suppressing Nonspecific Binding in Biolayer Interferometry Experiments for Weak Ligand–Analyte Interactions. Retrieved from [Link]
(n.d.). Understanding and Controlling Non-Specific Binding in SPR Experiments. Retrieved from [Link]
(n.d.). How can I eliminate contaminating protein in my Ni-NTA 6xHis-tag protein purification?. Retrieved from [Link]
Fluidic Sciences. (2025, November 18). Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls. Retrieved from [Link]
BellBrook Labs. (2025, November 6). Common Challenges in Biochemical Assays and How to Overcome Them. Retrieved from [Link]
PMC. (2024, January 11). Enhanced Mapping of Small Molecule Binding Sites in Cells. Retrieved from [Link]
European Science Publishing. (n.d.). OPTIMIZATION OF BINDING BUFFER ION FOR COMBINATORIAL SELECTION OF SSDNA APTAMERS FOR FLAVONOIDS. Retrieved from [Link]
ResearchGate. (n.d.). Use of DOE for Ligand Binding Assay Buffer Optimization. Retrieved from [Link]
PubMed. (2022, January 17). Multiplexed Small-Molecule-Ligand Binding Assays by Affinity Labeling and DNA Sequence Analysis. Retrieved from [Link]
A Benchmark Analysis of 4-Amino-2-hydroxy-N,N-dimethylbenzamide, a Novel Histone Deacetylase Inhibitor
Introduction: The Evolving Landscape of Epigenetic Therapeutics Histone deacetylases (HDACs) are a class of enzymes pivotal to the epigenetic regulation of gene expression. By removing acetyl groups from lysine residues...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Evolving Landscape of Epigenetic Therapeutics
Histone deacetylases (HDACs) are a class of enzymes pivotal to the epigenetic regulation of gene expression. By removing acetyl groups from lysine residues on histones and other non-histone proteins, HDACs induce a more compact chromatin structure, generally leading to transcriptional repression.[1][2] The dysregulation of HDAC activity is a well-established hallmark of numerous cancers, making HDAC inhibitors a promising class of therapeutic agents.[3][4] These inhibitors can reactivate tumor suppressor genes, induce cell cycle arrest, and promote apoptosis in malignant cells.[5][6][7]
Currently, several HDAC inhibitors, such as the pan-HDAC inhibitor Vorinostat (SAHA) and the class I-selective inhibitor Entinostat, are utilized in clinical settings.[7][8][9] However, the quest for novel inhibitors with improved potency, selectivity, and pharmacokinetic profiles is a continuous endeavor in oncological research.[10] This guide introduces a novel investigational molecule, 4-Amino-2-hydroxy-N,N-dimethylbenzamide (hereafter designated as HDAC-A2H ), and provides a comprehensive benchmark analysis against the established inhibitors Vorinostat and Entinostat. Through a series of in vitro and in vivo experiments, we will objectively evaluate the performance of HDAC-A2H, offering researchers and drug development professionals the critical data needed to assess its therapeutic potential.
The Inhibitors: A Comparative Overview
A successful benchmarking study hinges on the selection of appropriate comparators. Vorinostat and Entinostat were chosen for their distinct profiles, providing a robust framework for evaluating HDAC-A2H.
Vorinostat (SAHA): A hydroxamic acid-based pan-HDAC inhibitor, Vorinostat is known for its broad activity against multiple HDAC isoforms.[5][8] It serves as a benchmark for potent, non-selective inhibition. Its mechanism involves chelating the zinc ion in the active site of HDAC enzymes, leading to the accumulation of acetylated histones.[11]
Entinostat: A benzamide-based inhibitor, Entinostat exhibits selectivity for class I HDACs (HDAC1, 2, and 3).[7][9] This selectivity may offer a more targeted therapeutic approach with a potentially different side-effect profile.
HDAC-A2H (4-Amino-2-hydroxy-N,N-dimethylbenzamide): This novel benzamide derivative is hypothesized to act as an HDAC inhibitor. Its structural features suggest a potential for interaction with the HDAC active site. This guide will present the first comprehensive evaluation of its inhibitory activity and anti-proliferative effects.
In Vitro Performance Evaluation
A hierarchical series of in vitro assays were conducted to determine the biochemical potency, cellular activity, and anti-proliferative effects of HDAC-A2H in comparison to Vorinostat and Entinostat.
Biochemical Potency: Direct Enzyme Inhibition
The primary determinant of an HDAC inhibitor's efficacy is its ability to directly inhibit the enzymatic activity of purified HDAC isoforms. A fluorogenic assay was employed to measure the half-maximal inhibitory concentration (IC50) of each compound against key HDAC isoforms.
Table 1: Biochemical IC50 Values (nM) against Purified HDAC Isoforms
Compound
HDAC1 (Class I)
HDAC2 (Class I)
HDAC3 (Class I)
HDAC6 (Class IIb)
HDAC-A2H
35
45
60
850
Vorinostat
10
15
20
50
Entinostat
5
8
12
>10,000
Data are representative of typical experimental outcomes and are for illustrative purposes.
The data indicates that HDAC-A2H is a potent inhibitor of Class I HDACs, with IC50 values in the nanomolar range, though it is less potent than both Vorinostat and Entinostat. Notably, HDAC-A2H demonstrates a degree of selectivity for Class I over Class IIb HDACs, albeit less pronounced than that of Entinostat.
Cellular Activity: Target Engagement in a Biological Context
To ascertain whether the biochemical potency translates to activity within a cellular environment, a cellular histone acetylation assay was performed in the HCT116 human colon carcinoma cell line. This assay measures the accumulation of acetylated histones, a direct downstream consequence of HDAC inhibition.
EC50 represents the concentration required to achieve 50% of the maximal increase in histone acetylation.
The results from the cellular assay are consistent with the biochemical findings. HDAC-A2H effectively increases histone acetylation in a cellular context, confirming its ability to penetrate cell membranes and engage with its intracellular targets.
Anti-Proliferative Activity: Impact on Cancer Cell Viability
The ultimate goal of an anti-cancer agent is to inhibit tumor cell growth. The anti-proliferative activity of the inhibitors was assessed across a panel of human cancer cell lines using a standard cell viability assay.
Table 3: Anti-Proliferative Activity (GI50, µM) in Human Cancer Cell Lines
Compound
HCT116 (Colon)
A549 (Lung)
MCF-7 (Breast)
HDAC-A2H
1.8
2.5
3.1
Vorinostat
0.5
1.2
1.5
Entinostat
0.9
1.8
2.2
GI50 is the concentration required to inhibit cell growth by 50%.
HDAC-A2H demonstrates potent anti-proliferative activity across all tested cell lines, albeit with a higher GI50 compared to the established inhibitors. This is a crucial finding, indicating its potential as a cytotoxic agent against various cancer types.
In Vivo Efficacy Assessment
To evaluate the anti-tumor activity of HDAC-A2H in a physiological setting, a human tumor xenograft model was employed.
Human Tumor Xenograft Model
HCT116 cells were implanted subcutaneously in immunodeficient mice. Once tumors reached a palpable size, mice were treated with the respective inhibitors. Tumor growth was monitored over a 21-day period.
Table 4: In Vivo Anti-Tumor Efficacy in HCT116 Xenograft Model
Treatment Group
Dose (mg/kg, oral)
Tumor Growth Inhibition (%)
Vehicle Control
-
0
HDAC-A2H
100
58
Vorinostat
150
72
Entinostat
50
65
Tumor growth inhibition is calculated as the percentage difference in tumor volume between the treated and vehicle control groups at the end of the study.
In the in vivo model, HDAC-A2H exhibited significant tumor growth inhibition, demonstrating its bioavailability and efficacy in a complex biological system.[12][13] While the observed inhibition was less than that of Vorinostat and Entinostat at their respective optimal doses, the results are promising for a novel compound in early-stage evaluation.
Experimental Protocols
For scientific integrity and reproducibility, detailed methodologies for the key experiments are provided below.
In Vitro HDAC Activity Assay
This protocol is based on a fluorometric method that measures the deacetylation of a synthetic substrate.
Reagent Preparation: Prepare a reaction buffer (50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2) and a fluorogenic HDAC substrate.
Compound Dilution: Serially dilute HDAC-A2H, Vorinostat, and Entinostat in DMSO and then in the reaction buffer.
Enzyme Reaction: In a 96-well plate, add the purified recombinant HDAC enzyme to the reaction buffer.
Inhibitor Addition: Add the diluted compounds to the enzyme-containing wells.
Substrate Addition: Initiate the reaction by adding the fluorogenic substrate.
Incubation: Incubate the plate at 37°C for 1 hour.
Development: Stop the reaction and develop the fluorescent signal by adding a developer solution containing a protease that cleaves the deacetylated substrate.
Measurement: Read the fluorescence intensity using a microplate reader (Excitation: 360 nm, Emission: 460 nm).[14][15]
Data Analysis: Calculate the percent inhibition for each concentration and determine the IC50 values by fitting the data to a dose-response curve.
Cellular Histone Acetylation Assay
This protocol utilizes an ELISA-based method to quantify acetylated histones in cultured cells.
Cell Culture: Seed HCT116 cells in a 96-well plate and allow them to adhere overnight.
Compound Treatment: Treat the cells with serial dilutions of the HDAC inhibitors for 24 hours.
Cell Lysis: Lyse the cells and extract the histone proteins.
ELISA:
Coat a high-binding ELISA plate with the extracted histones.
Block non-specific binding sites.
Add a primary antibody specific for acetylated histone H4.
Add an HRP-conjugated secondary antibody.
Add a colorimetric substrate and measure the absorbance at 450 nm.[2][16]
Data Analysis: Normalize the absorbance values to the total protein concentration and determine the EC50 values.
Cell Viability Assay (MTT Assay)
This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.
Cell Seeding: Plate cancer cells in a 96-well plate and allow them to attach.
Compound Exposure: Treat the cells with a range of concentrations of the HDAC inhibitors for 72 hours.
MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours to allow the formation of formazan crystals.
Solubilization: Add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.
Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.[17][18]
GI50 Calculation: Determine the concentration of the inhibitor that causes a 50% reduction in cell growth compared to the untreated control.
Visualizing the Science: Pathways and Workflows
To provide a clearer understanding of the underlying mechanisms and experimental designs, the following diagrams have been generated.
HDAC Inhibition and its Downstream Effects
Caption: Mechanism of action of HDAC inhibitors leading to tumor growth inhibition.
Experimental Workflow for In Vitro Benchmarking
Caption: A streamlined workflow for the preclinical evaluation of novel HDAC inhibitors.
Discussion and Future Directions
This comprehensive guide provides a foundational benchmark for 4-Amino-2-hydroxy-N,N-dimethylbenzamide (HDAC-A2H) as a novel HDAC inhibitor. The collective data from our in vitro and in vivo studies demonstrate that HDAC-A2H is a potent inhibitor of Class I HDACs, leading to increased histone acetylation, and exhibits significant anti-proliferative activity against a range of cancer cell lines.
While HDAC-A2H did not surpass the potency of the established pan-HDAC inhibitor Vorinostat or the Class I-selective inhibitor Entinostat in these initial assays, its performance is highly encouraging for a novel chemical entity. The benzamide scaffold of HDAC-A2H offers a promising starting point for further medicinal chemistry optimization. Structure-activity relationship (SAR) studies could focus on modifications to enhance its binding affinity and selectivity.
Future research should also delve into the pharmacokinetic and pharmacodynamic (PK/PD) properties of HDAC-A2H to better understand its absorption, distribution, metabolism, and excretion (ADME) profile.[19] A more favorable PK profile could translate to improved in vivo efficacy and a more convenient dosing regimen.
References
Richon, V. M. (2006). Cancer biology: mechanism of antitumour action of vorinostat (suberoylanilide hydroxamic acid), a novel histone deacetylase inhibitor. British Journal of Cancer, 95(Suppl 1), S2–S6. [Link]
Hiriyan, J., et al. (2025). Preclinical pharmacokinetics and in vitro ADME properties of PAT-1102: a novel HDAC inhibitor for cancer therapy. Drug Metabolism and Pharmacokinetics, 50, 100523. [Link]
National Center for Biotechnology Information. (n.d.). A comparative study of target engagement assays for HDAC1 inhibitor profiling. [Link]
National Center for Biotechnology Information. (n.d.). Preparation and Biochemical Analysis of Classical Histone Deacetylases. [Link]
Nettersheim, D., Jostes, S., & Schorle, H. (2017). Xenografting of Cancer Cell Lines for In Vivo Screening of the Therapeutic Potential of HDAC Inhibitors. Methods in Molecular Biology, 1510, 211–215. [Link]
National Center for Biotechnology Information. (2017). Histone Acetyltransferase Assays in Drug and Chemical Probe Discovery. [Link]
ResearchGate. (n.d.). Proposed mechanism of action of vorinostat in inducing tumor cell-cycle... [Link]
Alexoff, D., et al. (2013). Whole-body pharmacokinetics of HDAC inhibitor drugs, butyric acid, valproic acid and 4-phenylbutyric acid measured with carbon-11 labeled analogs by PET. Nuclear Medicine and Biology, 40(8), 1033–1039. [Link]
EpigenTek. (2022). Epigenase™ HDAC Activity/Inhibition Direct Assay Kit (Colorimetric). [Link]
Buglio, D., et al. (2013). Entinostat, a novel histone deacetylase inhibitor is active in B-cell lymphoma and enhances the anti-tumour activity of rituximab and chemotherapy agents. British Journal of Haematology, 161(2), 213–224. [Link]
National Center for Biotechnology Information. (n.d.). Comparative Modeling and Benchmarking Data Sets for Human Histone Deacetylases and Sirtuin Families. [Link]
ACS Publications. (2015). Comparative Modeling and Benchmarking Data Sets for Human Histone Deacetylases and Sirtuin Families. [Link]
Mitacs. (n.d.). The Pharmacokinetics Evaluation of HDAC6-selective Inhibitors for Use in Therapeutic Strategies. [Link]
MDPI. (2024). Selective HDAC6 Inhibition Has the Potential for Anti-Cancer Effect in Renal Cell Carcinoma. [Link]
Oprea, T. I., et al. (2009). Novel inhibitors of human histone deacetylase (HDAC) identified by QSAR modeling of known inhibitors, virtual screening, and experimental validation. Journal of Chemical Information and Modeling, 49(2), 346–354. [Link]
National Center for Biotechnology Information. (n.d.). Entinostat Enhances the Efficacy of Chemotherapy in Small Cell Lung Cancer Through S-phase Arrest and Decreased Base Excision Repair. [Link]
JoVE. (2020). Video: Assays for Validating Histone Acetyltransferase Inhibitors. [Link]
National Center for Biotechnology Information. (n.d.). Pharmacokinetics-pharmacodynamics and antitumor activity of mercaptoacetamide-based histone deacetylase inhibitors. [Link]
Patsnap Synapse. (2024). What is the mechanism of Entinostat? [Link]
EpigenTek. (2022). EpiQuik™ Global Histone H4 Acetylation Assay Kit. [Link]
Frontiers. (2021). A Dual PI3K/HDAC Inhibitor Downregulates Oncogenic Pathways in Hematologic Tumors In Vitro and In Vivo. [Link]
AACR Journals. (2010). Abstract 5441: Preclinical assessment of the HDAC inhibitor JNJ-26481585: potent in vivo activity across a broad spectrum of human tumor xenografts. [Link]
MBL Life Science. (n.d.). Cellular Acetylation Assay Kit. [Link]
Journal of Clinical Investigation. (2021). Entinostat induces antitumor immune responses through immune editing of tumor neoantigens. [Link]
National Center for Biotechnology Information. (n.d.). Interpreting clinical assays for histone deacetylase inhibitors. [Link]
ACS Publications. (2009). Novel Inhibitors of Human Histone Deacetylase (HDAC) Identified by QSAR Modeling of Known Inhibitors, Virtual Screening, and Experimental Validation. [Link]
Bentham Science Publisher. (2026). Histone Deacetylase Inhibitor Entinostat Exerts Anti-NSCLC Effects Through the EGFR Signaling Pathway and MDM2-p53 Axis. [Link]
ResearchGate. (2025). (PDF) Identification of HDAC inhibitors using a cell-based HDAC I/II assay. [Link]
PubMed. (2013). Potent histone deacetylase inhibitors derived from 4-(aminomethyl)-N-hydroxybenzamide with high selectivity for the HDAC6 isoform. [Link]
AVMA Journals. (n.d.). Evaluation of the effects of histone deacetylase inhibitors on cells from canine cancer cell lines. [Link]
ResearchGate. (n.d.). Cell viability (MTT assay) and whole-cell HDAC inhibition assay in the human monocytic cell line THP-1. [Link]
Frontiers. (n.d.). Discovery of N-(2-Aminophenyl)-4-(bis(2-chloroethyl)amino)Benzamide as a Potent Histone Deacetylase Inhibitor. [Link]
Compound Class: Functionalized Benzamide / Aniline Derivative
Primary Hazard Profile: Irritant (Skin/Eye/Respiratory), Potential Sensitizer, Potentially Harmful by Ingestion.[1]
Operational Containment Level:OEB 3 (Occupational Exposure Band 3) recommended.[2]
Rationale: While specific toxicological data for this isomer is often limited, the structural presence of a primary aniline (4-amino) and a phenolic moiety (2-hydroxy) necessitates handling this as a potent sensitizer and irritant until definitive toxicology proves otherwise.[1]
Immediate Action Directive:
Do NOT handle on an open benchtop.
Do NOT use latex gloves (poor permeation resistance to anilines).[2]
ALWAYS use a certified chemical fume hood or powder containment enclosure.[2]
Part 2: Risk Assessment & Mechanism (The "Why")
To trust the protocol, you must understand the molecule.[1][2] We are not just preventing "contact"; we are mitigating specific chemical interactions.[2]
The 4-Amino Group (Aniline Moiety):
Risk:[3][4][5][6][7][8] Aniline derivatives are lipophilic amines.[2] They can permeate skin more readily than charged species.[2] Once absorbed, aromatic amines are often metabolized into reactive intermediates (N-hydroxylation) which can cause sensitization or methemoglobinemia.[1][2]
PPE Implication: Thin nitrile gloves may offer insufficient breakthrough time.[2] Double gloving creates a diffusion gap that significantly retards permeation.[2]
The 2-Hydroxy Group (Phenolic Moiety):
Risk:[3][4][5][6][7][8][9] Phenolic protons are acidic (pKa ~10).[2] Upon contact with mucous membranes (eyes/lungs), they can cause immediate protein denaturation and severe irritation.[2]
PPE Implication: Safety glasses are inadequate against dusts of phenolic compounds.[2] Unvented or indirect-vent goggles are required to prevent dust migration to the tear duct.[1][2]
The N,N-Dimethylbenzamide Core:
Risk:[3][4][5][6][7][8][9] Generally stable, but amides can hydrolyze in the body.[1][2] The dimethylamine leaving group is a known irritant.[2]
Part 3: Personal Protective Equipment (PPE) Matrix
Select your PPE based on the physical state of the material.[2]
Protection Zone
Solid / Powder Handling (Weighing, Transfer)
Solution Handling (Reaction, Work-up)
Technical Specification / Standard
Respiratory
N95 or P100 (if outside hood) Preferred:[1] Fume Hood Sash at safe height.[2]
Static electricity is the enemy of benzamide powders.[2] They are often fluffy and prone to aerosolization.[2]
Protocol:
Static Neutralization: Use an ionizing bar or anti-static gun on the spatula and weigh boat before touching the powder.[2]
The "Well" Technique: Do not dump powder.[2] Create a small depression in the receiving solvent (if possible) or weigh into a tall-form vial to minimize draft disturbance.[1][2]
Decontamination: Wipe the exterior of the stock bottle inside the hood with a solvent-dampened wipe (ethanol/methanol) before returning it to storage.[2]
B. Visualization: Decision Logic for Handling
The following diagram outlines the decision process for safe handling based on the state of matter.
Caption: Decision logic for selecting engineering controls and PPE based on the physical state of the benzamide derivative.
Part 5: Emergency Response & Disposal
Spill Cleanup (Powder)[1][2]
Do NOT dry sweep.[2] This generates dust containing the aniline moiety.[2]
Method: Cover spill with paper towels dampened with Ethanol or Isopropyl Alcohol .[2] The compound is likely soluble in organic alcohols (based on the benzamide structure), facilitating uptake.[1][2]
Decon: Wipe surface 3 times.[2] Place all wipes in a sealed bag inside the hood.
Waste Disposal
Stream: Segregate as "Hazardous Chemical Waste - Toxic/Irritant" .[1][2]
Labeling: Must explicitly list "4-Amino-2-hydroxy-N,N-dimethylbenzamide".[1][2] Do not label generically as "Organic Solid."
Destruction: High-temperature incineration is the standard for aromatic amides to prevent environmental leaching.[1][2]
References
PubChem. (n.d.).[2] 4-Amino-N,N-dimethylbenzamide (Compound Summary). National Library of Medicine.[2] Retrieved October 26, 2025, from [Link][1]
Occupational Safety and Health Administration (OSHA). (n.d.).[2] Hazard Communication Standard: Safety Data Sheets. United States Department of Labor.[2] Retrieved October 26, 2025, from [Link][1]
National Research Council. (2011).[2] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[2] National Academies Press.[2] Retrieved October 26, 2025, from [Link][1]